2-Mercapto-5-(4-chlorobenzyl)orotic aldehyde
Overview
Description
2-Mercapto-5-(4-chlorobenzyl)orotic aldehyde, also known as 2-Mercapto-5-(4-chlorobenzyl)orotic aldehyde, is a useful research compound. Its molecular formula is C12H9ClN2O2S and its molecular weight is 280.73 g/mol. The purity is usually 95%.
The exact mass of the compound 2-Mercapto-5-(4-chlorobenzyl)orotic aldehyde is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 123890. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-Mercapto-5-(4-chlorobenzyl)orotic aldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Mercapto-5-(4-chlorobenzyl)orotic aldehyde including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
31349-81-2 |
|---|---|
Product Name |
2-Mercapto-5-(4-chlorobenzyl)orotic aldehyde |
Molecular Formula |
C12H9ClN2O2S |
Molecular Weight |
280.73 g/mol |
IUPAC Name |
5-[(4-chlorophenyl)methyl]-4-oxo-2-sulfanylidene-1H-pyrimidine-6-carbaldehyde |
InChI |
InChI=1S/C12H9ClN2O2S/c13-8-3-1-7(2-4-8)5-9-10(6-16)14-12(18)15-11(9)17/h1-4,6H,5H2,(H2,14,15,17,18) |
InChI Key |
GUCOWSINRDIVPU-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1CC2=C(NC(=S)NC2=O)C=O)Cl |
Canonical SMILES |
C1=CC(=CC=C1CC2=C(NC(=S)NC2=O)C=O)Cl |
Other CAS RN |
31349-81-2 |
synonyms |
2-mercapto-5-(4-chlorobenzyl)orotic aldehyde 2-mercapto-5-(p-chlorobenzyl)orotic aldehyde |
Origin of Product |
United States |
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